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Compound of Interest

Compound Name:
1-Boc-4-(hydroxymethyl)-4-

methylpiperidine

Cat. No.: B112343 Get Quote

An In-depth Technical Guide to 1-Boc-4-(hydroxymethyl)-4-methylpiperidine

CAS Number: 236406-21-6

This technical guide provides a comprehensive overview of 1-Boc-4-(hydroxymethyl)-4-
methylpiperidine, a key building block in modern medicinal chemistry and drug discovery. The

document details its chemical properties, synthesis, and applications, with a focus on its role as

a versatile intermediate in the development of novel therapeutics.

Core Properties and Specifications
1-Boc-4-(hydroxymethyl)-4-methylpiperidine, also known as tert-butyl 4-(hydroxymethyl)-4-

methylpiperidine-1-carboxylate, is a white to off-white solid. Its fundamental properties are

summarized in the table below.
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Property Value Reference

CAS Number 236406-21-6 [1][2]

Molecular Formula C₁₂H₂₃NO₃ [2][3]

Molecular Weight 229.32 g/mol [1][2]

Appearance Solid [4]

Melting Point 88-92 °C [4]

Boiling Point (Predicted) 312.4 ± 15.0 °C at 760 mmHg [4]

Density (Predicted) 1.0 ± 0.1 g/cm³ [4]

Flash Point (Predicted) 142.7 ± 20.4 °C [4]

Purity >97% [4]

Synthesis and Experimental Protocols
The synthesis of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is not extensively detailed in

publicly available literature. However, a plausible synthetic route can be inferred from the

synthesis of analogous compounds, such as N-Boc-4-methyl-4-hydroxy piperidine. This would

likely involve a multi-step process starting from a commercially available piperidine derivative.

A potential synthetic pathway is outlined below:
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Grignard Reaction
(e.g., MeMgBr)

Step 1

1-Boc-4-hydroxy-4-methylpiperidine

Hydroxymethylation
(e.g., via formylation and reduction)

Step 2

1-Boc-4-(hydroxymethyl)-4-methylpiperidine
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Caption: Plausible synthetic workflow for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine.

Step 1: Synthesis of 1-Boc-4-hydroxy-4-methylpiperidine

A common method for the synthesis of the precursor, 1-Boc-4-hydroxy-4-methylpiperidine,

involves the Grignard reaction.

Reaction: 1-Boc-4-piperidone is reacted with a methyl Grignard reagent, such as

methylmagnesium bromide (MeMgBr), in an appropriate solvent like anhydrous ether or

tetrahydrofuran (THF).

Procedure: The reaction is typically initiated at a low temperature (e.g., -78 °C or -10 °C) and

then allowed to warm to room temperature.
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Work-up: The reaction is quenched with a saturated aqueous solution of ammonium chloride.

The product is then extracted with an organic solvent (e.g., ethyl acetate), and the organic

layer is dried and concentrated to yield the desired product.

Step 2: Conversion to 1-Boc-4-(hydroxymethyl)-4-methylpiperidine

Further steps to introduce the hydroxymethyl group at the 4-position would be required. This

could potentially be achieved through a sequence of formylation followed by reduction,

although a specific protocol for this transformation on the 4-methyl-substituted piperidine ring is

not readily available.

Spectroscopic Data
Detailed experimental spectroscopic data for 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is

not widely published. Characterization of this compound would typically involve the following

techniques:

¹H NMR (Proton Nuclear Magnetic Resonance): To determine the number and types of

hydrogen atoms.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): To identify the carbon skeleton of the

molecule.

FT-IR (Fourier-Transform Infrared Spectroscopy): To identify the functional groups present,

such as the hydroxyl (-OH) and carbamate (N-Boc) groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern of

the molecule.

Applications in Drug Discovery and Development
1-Boc-4-(hydroxymethyl)-4-methylpiperidine serves as a crucial intermediate in the

synthesis of more complex molecules, particularly in the pharmaceutical industry. The

piperidine scaffold is a common motif in a wide range of biologically active compounds.

The presence of the Boc protecting group on the nitrogen atom allows for selective reactions at

other parts of the molecule. The hydroxyl and methyl groups at the 4-position provide points for
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further chemical modification, enabling the synthesis of a library of derivatives for structure-

activity relationship (SAR) studies.

While this specific compound is not directly implicated in modulating signaling pathways,

piperidine derivatives, in general, are known to interact with a variety of biological targets. The

structural features of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine make it a valuable

building block for creating novel therapeutic agents.

Drug Discovery Workflow

1-Boc-4-(hydroxymethyl)-
4-methylpiperidine

Chemical Modification

Library of Derivatives

Biological Screening

Lead Compound Identification

Lead Optimization

Preclinical Development
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Click to download full resolution via product page

Caption: Role of 1-Boc-4-(hydroxymethyl)-4-methylpiperidine in a typical drug discovery

process.

Safety and Handling
1-Boc-4-(hydroxymethyl)-4-methylpiperidine should be handled in a well-ventilated area,

and personal protective equipment, including gloves and safety glasses, should be worn. It

may be irritating to the eyes, skin, and respiratory tract.[4] It is important to avoid contact with

strong oxidizing agents and flammable materials.[4] The compound should be stored in a cool,

dry place.[4]

In conclusion, 1-Boc-4-(hydroxymethyl)-4-methylpiperidine is a valuable and versatile

chemical intermediate with significant potential in the field of medicinal chemistry. Its unique

structural features provide a foundation for the synthesis of a wide range of novel compounds

with potential therapeutic applications. Further research into its synthesis and biological

activities is warranted to fully explore its utility in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b112343#1-boc-4-hydroxymethyl-4-methylpiperidine-
cas-number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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